Cas no 1797754-03-0 (1-(6-Chloropyridine-2-carbonyl)-2-(5-methyl-1,2,4-oxadiazol-3-yl)azepane)

• Product Name: 1-(6-Chloropyridine-2-carbonyl)-2-(5-methyl-1,2,4-oxadiazol-3-yl)azepane
• CAS No: 1797754-03-0
• MF: C₁₅H₁₇ClN₄O₂
• MW: 320.774081945419
• CID: 5772054
• PubChem ID: 75475006
• Update Time: 2025-06-09

1-(6-Chloropyridine-2-carbonyl)-2-(5-methyl-1,2,4-oxadiazol-3-yl)azepane Chemical and Physical Properties

Names and Identifiers

• Z1626887408
• EN300-26614494
• 1-(6-chloropyridine-2-carbonyl)-2-(5-methyl-1,2,4-oxadiazol-3-yl)azepane
• 1797754-03-0
• (6-chloropyridin-2-yl)-[2-(5-methyl-1,2,4-oxadiazol-3-yl)azepan-1-yl]methanone
• AKOS033481653
• 1-(6-Chloropyridine-2-carbonyl)-2-(5-methyl-1,2,4-oxadiazol-3-yl)azepane

• Inchi： 1S/C15H17ClN4O2/c1-10-17-14(19-22-10)12-7-3-2-4-9-20(12)15(21)11-6-5-8-13(16)18-11/h5-6,8,12H,2-4,7,9H2,1H3
• InChI Key： AJFZMWJMQAFFKU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(N2CCCCCC2C2=NOC(C)=N2)=O)=N1

Computed Properties

• Exact Mass: 320.1040035g/mol
• Monoisotopic Mass: 320.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(6-Chloropyridine-2-carbonyl)-2-(5-methyl-1,2,4-oxadiazol-3-yl)azepane

Introduction to 1-(6-Chloropyridine-2-carbonyl)-2-(5-methyl-1,2,4-oxadiazol-3-yl)azepane (CAS No. 1797754-03-0)

1-(6-Chloropyridine-2-carbonyl)-2-(5-methyl-1,2,4-oxadiazol-3-yl)azepane (CAS No. 1797754-03-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azepanes, which are seven-membered nitrogen-containing heterocyclic compounds. The presence of a 6-chloropyridine-2-carbonyl moiety and a 5-methyl-1,2,4-oxadiazol-3-yl group imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical applications.

The 6-chloropyridine-2-carbonyl group is a key structural element that contributes to the compound's ability to interact with specific biological targets. Pyridine derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The chloro substitution on the pyridine ring enhances the lipophilicity of the molecule, potentially improving its cellular uptake and bioavailability.

The 5-methyl-1,2,4-oxadiazol-3-yl group is another crucial component of the molecule. 1,2,4-Oxadiazoles are five-membered heterocyclic rings that exhibit a wide range of biological activities. The methyl substitution at the 5-position can influence the compound's stability and reactivity. This group has been shown to enhance the pharmacological properties of various drugs by improving their binding affinity to target proteins.

Recent studies have highlighted the potential of 1-(6-Chloropyridine-2-carbonyl)-2-(5-methyl-1,2,4-oxadiazol-3-yl)azepane in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific receptors involved in neuroprotection and neuroinflammation. For instance, it has been reported to exhibit potent activity against microglial activation, which is a key factor in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective effects, 1-(6-Chloropyridine-2-carbonyl)-2-(5-methyl-1,2,4-oxadiazol-3-yl)azepane has also shown promise in cancer therapy. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and apoptosis. The compound's unique structure allows it to interact with multiple targets simultaneously, making it a potential multi-targeted therapeutic agent.

The pharmacokinetic properties of 1-(6-Chloropyridine-2-carbonyl)-2-(5-methyl-1,2,4-oxadiazol-3-yl)azepane have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity and low molecular weight contribute to its good oral bioavailability and tissue penetration.

To further enhance its therapeutic efficacy and safety profile, researchers are exploring various drug delivery systems for 1-(6-Chloropyridine-2-carbonyl)-2-(5-methyl-1,2,4-oxadiazol-3-yl)azepane. Nanoparticle-based delivery systems have shown promise in improving the solubility and stability of the compound while reducing its systemic toxicity. These delivery systems can also be designed to target specific tissues or cells, thereby enhancing the drug's local concentration and reducing off-target effects.

In conclusion, 1-(6-Chloropyridine-2-carbonyl)-2-(5-methyl-1,2,4-oxadiazol-3-yl)azepane (CAS No. 1797754-03-0) represents a promising candidate for the development of novel therapeutics in various medical fields. Its unique structural features and multifaceted biological activities make it an attractive target for further research and development. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological properties for clinical applications.